Cas no 415925-67-6 (Piperazine,1-ethyl-4-[(5-methyl-2-furanyl)methyl]-)

Piperazine,1-ethyl-4-[(5-methyl-2-furanyl)methyl]- structure
415925-67-6 structure
Product Name:Piperazine,1-ethyl-4-[(5-methyl-2-furanyl)methyl]-
CAS No:415925-67-6
MF:C12H20N2O
MW:208.300003051758
CID:326579
PubChem ID:23767299
Update Time:2025-04-19

Piperazine,1-ethyl-4-[(5-methyl-2-furanyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-ethyl-4-[(5-methyl-2-furanyl)methyl]-
    • Piperazine, 1-ethyl-4-[(5-methyl-2-furanyl)methyl]- (9CI)
    • 1-Ethyl-4-((5-methylfuran-2-yl)methyl)piperazine
    • Oprea1_585538
    • 415925-67-6
    • Inchi: 1S/C12H20N2O/c1-3-13-6-8-14(9-7-13)10-12-5-4-11(2)15-12/h4-5H,3,6-10H2,1-2H3
    • InChI Key: WFDHWNWSZCTYRC-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC=C1CN1CCN(CC)CC1

Computed Properties

  • Exact Mass: 208.158
  • Monoisotopic Mass: 208.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 19.6A^2
  • XLogP3: 1.4
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